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Compound of Interest

Compound Name: Propyl isothiocyanate

Cat. No.: B1359926

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,
experimental protocols, and biological activities of propyl isothiocyanate (PITC), CAS number
628-30-8. This document is intended to serve as a valuable resource for professionals in
research, science, and drug development.

Core Properties of Propyl Isothiocyanate

Propyl isothiocyanate is an organosulfur compound characterized by the presence of a propy!
group attached to the isothiocyanate functional group (-N=C=S). It is a colorless to pale yellow
liquid with a pungent odor.[1][2]

Chemical and Physical Properties

The key chemical and physical properties of propyl isothiocyanate are summarized in the
table below for easy reference and comparison.
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Property Value Reference(s)
CAS Number 628-30-8 [3][4][5]
Molecular Formula C4H7NS [31[41[5]
Molecular Weight 101.17 g/mol [31[41[5]
Appearance Colorless to pale yellow liquid [1112]

Boiling Point 153 °C at 760 mmHg [3]

Density 0.978 g/mL at 25 °C [3]

Refractive Index 1.504 at 20 °C [3]

Flash Point -15°C [3]

Solubility Soluble in alcohol; limited (2]

solubility in water.

Vapor Pressure

4.299 mmHg at 25 °C

(estimated)

[3]

Safety Information

Propyl isothiocyanate is a hazardous substance and requires careful handling. The following
table summarizes its key safety classifications.
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Hazard .
. Code Description Reference(s)
Classification
o Highly flammable
Flammable liquids H225 o
liquid and vapor
Acute toxicity, Oral H302 Harmful if swallowed

Acute toxicity, Dermal H312

Harmful in contact

with skin

Acute toxicity,

) H332 Harmful if inhaled

Inhalation
. Causes severe skin

Skin

S H314 burns and eye
corrosion/irritation

damage
Specific target organ May cause respirator
p g g H335 y p y

toxicity

irritation

Handling Precautions: Use only in a well-ventilated area. Wear protective gloves, clothing, eye,

and face protection. Keep away from heat, sparks, open flames, and hot surfaces.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of propyl

isothiocyanate.
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Spectrum Type Key Features Database Source(s)

Data available in spectral
1H NMR [61[7]
databases.

Data available in spectral
13C NMR [61[7]
databases.

Data available in spectral
databases, characteristic

FT-IR _ _ [6]
isothiocyanate peak expected

around 2050-2200 cm™1.

Data available in spectral
Mass Spectrometry datab [6]
atabases.

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and analysis of
propyl isothiocyanate.

Synthesis of Propyl Isothiocyanate

A common method for the synthesis of isothiocyanates is from primary amines and
thiophosgene.[8]

Objective: To synthesize propyl isothiocyanate from propylamine and thiophosgene.

Materials:

Propylamine

Thiophosgene

Dichloromethane (CH2Clz2)

Saturated aqueous sodium bicarbonate (NaHCO3)

Anhydrous sodium sulfate (Na2S0a)
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Round-bottom flask

Stirring apparatus

Separatory funnel

Rotary evaporator
Procedure:

e In a 100 mL round-bottom flask, prepare a biphasic system by adding propylamine (5.0
mmol, 1.0 equiv.), dichloromethane (25 mL), and saturated aqueous sodium bicarbonate (25
mL).

o While stirring the mixture vigorously at room temperature, slowly add thiophosgene (6.0
mmol, 1.2 equiv.).

» Continue stirring for 1 hour.

o Transfer the reaction mixture to a separatory funnel and separate the organic and aqueous
layers.

o Extract the aqueous phase three times with dichloromethane (30 mL each).
o Combine all organic layers and dry over anhydrous sodium sulfate.

« Filter the drying agent and concentrate the solution under reduced pressure using a rotary
evaporator to obtain crude propyl isothiocyanate.[9]
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Reactants

Reaction ‘Workuj
NaHCO3 (aq) v 1] p
Biphasic Reaction . Aqueous Extraction . . Crude Propyl
| (1 hour, RT) Phase Separation (3x CH2CI2) Drying (Na2S04) Concentration Isothiocyanate
Thiophosgene r A

Propylamine

Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propyl Isothiocyanate (CAS 628-30-8): A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359926#propyl-isothiocyanate-cas-number-628-30-
8-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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